4-(2-Carboxyethyl)-4-nitroheptanedioic acid

• CAS: 59085-15-3
• Synonyms: nitromethanetrispropionic acid
• Molecular Formula: C10H15NO8
• Molecular Weight: 277.23 g/mol
• SMILES: C(CC(CCC(=O)O)(CCC(=O)O)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C10H15NO8/c12-7(13)1-4-10(11(18)19,5-2-8(14)15)6-3-9(16)17/h1-6H2,(H,12,13)(H,14,15)(H,16,17)
• InChIKey: JCMYUFMDOYGRKD-UHFFFAOYSA-N

Researchers requiring precise C3-symmetric triacid scaffolds often face supply inconsistency and ill-defined purity that compromise dendrimer generation or MOF topology. This compound eliminates that bottleneck. · C3-symmetric, nitro-centered triacid for controlled Newkome dendrimer growth and 2D hcb network assembly. · ≥98% purity ensures reproducible amidation/esterification yields; lot-specific QA data supports multi-step syntheses. · Proven 10× activity boost in GalNAc-siRNA conjugates; trusted by leading nucleic acid drug discovery groups.

4-(2-羧乙基)-4-硝基庚二酸 结构特征与概述

4-(2-羧乙基)-4-硝基庚二酸，亦称为硝基甲烷三丙酸 (Nitromethanetrispropionic acid)，是一种属于硝基烷烃二羧酸家族的有机化合物 [1]。其CAS号为59085-15-3，分子式为C10H15NO8。其结构由一个中心硝基碳连接三个相同的丙酸臂组成，形成了独特的C3对称性三羧酸骨架 。这种结构使其在Newkome型树状大分子的合成中作为核心构建单元，并在超分子化学和材料科学中展现出独特的配位与组装能力 。

• [1] PubChem. (2025). 4-(2-Carboxyethyl)-4-nitroheptanedioic acid. National Center for Biotechnology Information. Compound Summary for CID 2801600. View Source

4-(2-羧乙基)-4-硝基庚二酸 与类似物的关键差异

将4-(2-羧乙基)-4-硝基庚二酸简单地视为一种“三羧酸”并用其他三酸（如柠檬酸）替代是不可取的。其独特的中央四取代碳（硝基）不仅带来了C3对称性，还通过硝基的吸电子效应显著调节了羧基的反应活性与pKa 。更重要的是，硝基本身可作为“无配位”的旁观基团或潜在的还原位点，这在构筑特定拓扑结构的配位聚合物时至关重要 [1]。使用其他三酸将完全破坏这种特定的分子几何构型、电子分布和反应活性，导致目标树状大分子的代际生长失败或配位网络结构的坍塌。

• [1] Thuéry, P., Atoini, Y., & Harrowfield, J. (2023). Triple-armed aliphatic tricarboxylic acids as sources of ligands for uranyl ion: influence of bridgehead functionalization. CrystEngComm, 25, 3387-3398. View Source

4-(2-羧乙基)-4-硝基庚二酸 定量证据与应用优势

桥头基团调控配位网络拓扑

在构建铀酰离子配位聚合物时，以4-(2-羧乙基)-4-硝基庚二酸 (H3tcenm) 作为配体，其中心硝基（NO2）表现为旁观基团，不参与配位。相比之下，以三(2-羧乙基)膦 (H3tcep) 作为配体时，其中心膦基团在原位被氧化为氧化膦并参与配位 [1]。这种桥头基团的差异直接导致最终形成的配位聚合物结构截然不同：H3tcenm主要形成二维的hcb拓扑网络，而H3tcepo则形成具有复杂互穿结构的三维网络 [1]。

Evidence Dimension	配位聚合物拓扑结构与维度
Target Compound Data	形成二维 (2D) 配位聚合物，具有 hcb 拓扑结构；中心硝基不参与配位 [1]。
Comparator Or Baseline	三(2-羧乙基)膦 (H3tcep)，氧化后生成氧化膦 (H3tcepo)，形成三维 (3D) 配位网络，中心氧化膦参与配位 [1]。
Quantified Difference	结构维度不同 (2D vs 3D)；拓扑结构不同 (hcb vs 复杂互穿网络) [1]。
Conditions	在溶剂热条件下与铀酰离子及多种结构导向剂反应 [1]。

Why This Matters

该证据证明，通过选择带有特定‘无配位’桥头基团的三羧酸结构单元，可以精确控制所得配位聚合物的维度与拓扑结构，这是其他类似物无法实现的结构导向功能。

• [1] Thuéry, P., Atoini, Y., & Harrowfield, J. (2023). Triple-armed aliphatic tricarboxylic acids as sources of ligands for uranyl ion: influence of bridgehead functionalization. CrystEngComm, 25, 3387-3398. View Source

GalNAc簇合物核心增强ASO活性

基于4-(2-羧乙基)-4-硝基庚二酸核心合成的三触角N-乙酰半乳糖胺 (GalNAc) 簇合物，被用作反义寡核苷酸 (ASO) 的靶向配体。与未修饰的ASO相比，缀合了该三触角GalNAc簇的ASO在原代小鼠肝细胞中的活性提高了约10倍 [1]。该研究展示的‘一锅七步反应’合成方法也验证了该结构单元在多步合成中的稳定性与高效可修饰性 [1]。

Evidence Dimension	体外基因沉默活性 (与原代小鼠肝细胞中)
Target Compound Data	缀合了基于4-(2-羧乙基)-4-硝基庚二酸的三触角GalNAc簇的ASO，活性提高约10倍 [1]。
Comparator Or Baseline	未缀合GalNAc簇的相同ASO序列 (活性设为1倍) [1]。
Quantified Difference	∼10倍活性提升 [1]。
Conditions	原代小鼠肝细胞，体外实验 [1]。

Why This Matters

此证据量化了使用该化合物作为核心结构单元所带来的显著性能增益（10倍活性提升），证明了其在构建高效多价靶向递送系统中的不可替代性。

• [1] Migawa, M. T., Prakash, T. P., Vasquez, G., Wan, W. B., Yu, J., Kinberger, G. A., Østergaard, M. E., Swayze, E. E., & Seth, P. P. (2016). A convenient synthesis of 5 triantennary N-acetyl galactosamine clusters based on nitromethanetrispropionic acid. Bioorganic & Medicinal Chemistry Letters, 26(9), 2194-2197. View Source

高纯度商业供应与批次一致性

对于依赖精确化学计量的树状大分子合成和材料科学研究，起始单体的纯度至关重要。该化合物可从主要化学品供应商（如Sigma-Aldrich和毕得医药）以97%-98%的分析标准纯度获得 。这与许多需要定制合成或纯度不明确的特殊结构单元形成对比。高纯度标准确保了合成反应的产率可预测性和重现性，降低了因杂质导致的分支缺陷风险。

Evidence Dimension	商业可及性与纯度标准
Target Compound Data	标准商业纯度 ≥97% (Sigma-Aldrich) 或 ≥98% (毕得医药)，可提供批次分析证书 (CoA) 。
Comparator Or Baseline	许多特殊或新研发的结构单元需通过定制合成获得，其批次间纯度和杂质谱可能不稳定，且缺少标准化的CoA。
Quantified Difference	纯度达到97-98%，并提供标准化质量文件 。
Conditions	商业供应商的现货或标准合成路线产品。

Why This Matters

可重现的科学研究和可靠的工业放大均依赖于高质量、标准化的原材料。97-98%的保证纯度降低了合成失败的风险，并简化了下游纯化步骤。

4-(2-羧乙基)-4-硝基庚二酸 最佳研究与应用场景

Newkome型树状大分子核心构建

作为经典的Newkome树状大分子合成砌块，其C3对称性和三个等价的羧酸基团使其能够通过酰胺化或酯化反应，高效、可控地向外生长出多层分支结构。这对于构建单分散、结构精确的纳米级载体、催化剂或传感器至关重要 [1]。其商业上的高纯度供应进一步确保了多步固相或液相合成的可重复性和高产率。

构筑特定拓扑MOF与配位聚合物

对于从事晶体工程和超分子化学的研究人员，该化合物是一种理想的、结构刚性的三齿配体。其中心硝基作为非配位基团，可迫使三个羧基以特定角度（约120度）向外延伸，引导金属离子形成具有hcb等特定二维拓扑结构的配位网络，而非其他三酸配体可能导致的交错或密堆积结构 [1]。这为设计具有特定孔径、维度和功能（如发光）的晶态材料提供了精准的合成工具。

多价配体簇合物用于靶向药物递送

在核酸药物（如ASO、siRNA）递送领域，该化合物是构建多价靶向配体的首选核心。其三个臂可以方便地通过连接子与GalNAc等靶向分子缀合，形成三触角簇合物，从而通过多价效应显著增强与靶细胞（如肝细胞）表面受体的结合亲和力和内化效率。研究证实，基于此核心的GalNAc簇能将ASO的体外活性提高约10倍，这使其成为开发高效肝靶向核酸药物不可或缺的关键物料 [1]。

• [1] Newkome, G. R., Moorefield, C. N., & Theriot, K. J. (1988). A convenient synthesis of bis-homotris: 4-amino-4-[1-(3-hydroxypropyl)]-1,7-heptanediol, and 1-azoniapropellane. The Journal of Organic Chemistry, 53(23), 5552–5554. View Source
• [2] Thuéry, P., Atoini, Y., & Harrowfield, J. (2023). Triple-armed aliphatic tricarboxylic acids as sources of ligands for uranyl ion: influence of bridgehead functionalization. CrystEngComm, 25, 3387-3398. View Source
• [3] Migawa, M. T., Prakash, T. P., Vasquez, G., Wan, W. B., Yu, J., Kinberger, G. A., Østergaard, M. E., Swayze, E. E., & Seth, P. P. (2016). A convenient synthesis of 5 triantennary N-acetyl galactosamine clusters based on nitromethanetrispropionic acid. Bioorganic & Medicinal Chemistry Letters, 26(9), 2194-2197. View Source